3-methoxy-4aH-1,6-naphthyridin-5-one

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 3-methoxy-4aH-1,6-naphthyridin-5-one
• InChI: InChI=1S/C9H8N2O2/c1-13-6-4-7-8(11-5-6)2-3-10-9(7)12/h2-5,7H,1H3
• InChI Key: RJZKXDWDWFVAQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2C(=CC=NC2=O)N=C1

Description

3-Methoxy-4aH-1,6-naphthyridin-5-one is a heterocyclic compound featuring a naphthyridinone core with a methoxy substituent at position 3 and partial saturation at the 4a-position. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and materials science applications.

Comparison with Similar Compounds

Structural and Substituent Variations

Table 1: Key Structural Features of 1,6-Naphthyridinone Derivatives

Compound Name	Substituents/Modifications	Saturation	Key Applications/Findings	Reference
3-Methoxy-4aH-1,6-naphthyridin-5-one	3-methoxy, 4aH (dihydro)	Partially saturated	Not explicitly stated (inferred for comparison)	N/A
5-Chloro-3-(4-fluorophenyl)-1,6-naphthyridin-4-one	5-Cl, 3-(4-fluorophenyl)	Aromatic	Intermediate in kinase inhibitor synthesis
4-Methoxy-5-hydroxycanthin-6-one	4-methoxy, 5-hydroxy (indolo-naphthyridinone)	Fully aromatic	Natural product derivative (Nigakinone)
AMG 337 (MET inhibitor)	3-(2-methoxyethoxy), triazolo-pyridine moiety	Partially saturated	Potent c-Met kinase inhibition
8-Bromo-1,6-naphthyridin-5(6H)-one	8-bromo	Partially saturated	Functionalization precursor
3-Bromo-7,8-dihydro-1,6-naphthyridin-5(6H)-one	3-bromo, 7,8-dihydro	Partially saturated	Safety data available (GHS)

Key Observations:

Substituent Effects: Electron-Donating vs. Electron-Withdrawing Groups: The methoxy group in the target compound donates electrons, contrasting with bromo (e.g., 8-bromo derivative ) or chloro (e.g., 5-chloro derivative ) substituents, which withdraw electrons. This difference impacts reactivity in cross-coupling reactions and electronic interactions with biological targets. Positional Isomerism: The 3-methoxy group in the target compound differs from the 4-methoxy group in 4-methoxy-5-hydroxycanthin-6-one , which is fused to an indole system.

Saturation and Conformation :

• Partial saturation (e.g., 4aH in the target compound) introduces conformational flexibility compared to fully aromatic derivatives like 5-chloro-3-(4-fluorophenyl)-1,6-naphthyridin-4-one . This flexibility may enhance binding to dynamic protein pockets, as seen in tankyrase inhibitors with tetrahydro modifications .

Biological Activity: Kinase Inhibition: AMG 337, a 1,6-naphthyridinone derivative with a 3-(2-methoxyethoxy) group, exhibits potent MET inhibition due to extended hydrophobic interactions and polar contacts . The target compound’s simpler methoxy group may offer a balance between solubility and target affinity. Natural Product Analogues: 4-Methoxy-5-hydroxycanthin-6-one (Nigakinone) demonstrates bioactivity linked to its indolo-naphthyridinone scaffold, suggesting that core modifications (e.g., methoxy placement) critically influence pharmacological profiles .